Ethyl 4-bromo-3-oxocyclohexanecarboxylate

• Molecular Formula: C9H13BrO3
• Molecular Weight: 249.10 g/mol
• IUPAC Name: ethyl 4-bromo-3-oxocyclohexane-1-carboxylate
• InChI: InChI=1S/C9H13BrO3/c1-2-13-9(12)6-3-4-7(10)8(11)5-6/h6-7H,2-5H2,1H3
• InChI Key: UDLLBXAEMDYVSW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCC(C(=O)C1)Br

Description

Ethyl 4-bromo-3-oxocyclohexanecarboxylate is a useful research compound. Its molecular formula is C9H13BrO3 and its molecular weight is 249.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of ethyl 4-bromo-3-hydroxycyclohexanecarboxylate (15.06 g) in acetone (300 mL) at 0° C. was added CrO3 (12.0 g, 120 mmol), and 2 N H2SO4 (60 mL). The mixture was stirred at room temperature for 30 min. Isopropanol (15 mL) was added and the reaction was stirred for 20 min. The volume was reduced under vacuum then diluted with water and extracted with ethyl acetate. The organic layer was washed with water, then brine, was dried over MgSO4 and concentrated in vacuo. Purification by chromatography on silica gel (10% EtOAc in hexane) afforded 6.7 g of tide compound.